Cas no 953894-31-0 (4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone)
4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-(AMINOMETHYL)-2-PYRIDINYL]-2-PIPERAZINONE
- 4-[3-(aminomethyl)pyridin-2-yl]piperazin-2-one
- 4-(3-(Aminomethyl)pyridin-2-yl)piperazin-2-one
- 4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone
-
- Inchi: 1S/C10H14N4O/c11-6-8-2-1-3-13-10(8)14-5-4-12-9(15)7-14/h1-3H,4-7,11H2,(H,12,15)
- InChI Key: OEDSBTCNTNAZAU-UHFFFAOYSA-N
- SMILES: O=C1CN(C2C(=CC=CN=2)CN)CCN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Topological Polar Surface Area: 71.2
4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A042945-125mg |
4-[3-(Aminomethyl)-2-pyridinyl]-2-piperazinone |
953894-31-0 | 125mg |
$ 250.00 | 2022-06-08 | ||
| TRC | A042945-250mg |
4-[3-(Aminomethyl)-2-pyridinyl]-2-piperazinone |
953894-31-0 | 250mg |
$ 415.00 | 2022-06-08 | ||
| TRC | A042945-625mg |
4-[3-(Aminomethyl)-2-pyridinyl]-2-piperazinone |
953894-31-0 | 625mg |
$ 825.00 | 2022-06-08 | ||
| Chemenu | CM307529-1g |
4-(3-(Aminomethyl)pyridin-2-yl)piperazin-2-one |
953894-31-0 | 95% | 1g |
$185 | 2022-09-28 | |
| Chemenu | CM307529-5g |
4-(3-(Aminomethyl)pyridin-2-yl)piperazin-2-one |
953894-31-0 | 95% | 5g |
$554 | 2022-09-28 | |
| Matrix Scientific | 051930-500mg |
4-[3-(Aminomethyl)-2-pyridinyl]-2-piperazinone |
953894-31-0 | 500mg |
$250.00 | 2021-06-27 | ||
| Matrix Scientific | 051930-1g |
4-[3-(Aminomethyl)-2-pyridinyl]-2-piperazinone |
953894-31-0 | 1g |
$400.00 | 2021-06-27 | ||
| Matrix Scientific | 051930-2.500g |
4-[3-(Aminomethyl)-2-pyridinyl]-2-piperazinone |
953894-31-0 | 2.500g |
$800.00 | 2021-06-27 | ||
| Crysdot LLC | CD11004365-5g |
4-(3-(Aminomethyl)pyridin-2-yl)piperazin-2-one |
953894-31-0 | 95+% | 5g |
$499 | 2024-07-19 |
4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone
Recent Advances in the Study of 4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone (CAS: 953894-31-0)
The compound 4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone (CAS: 953894-31-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique piperazinone and pyridinyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary research indicates that 4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone may interact with specific receptors in the central nervous system, suggesting applications in neurological disorders such as depression, anxiety, and schizophrenia. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects.
In addition to its neurological applications, recent studies have explored the compound's anti-inflammatory and antimicrobial properties. Researchers have synthesized derivatives of 4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone to evaluate their efficacy against a range of bacterial and fungal pathogens. Early results indicate that certain derivatives exhibit potent activity against drug-resistant strains, highlighting the compound's potential as a novel antimicrobial agent.
The synthesis of 4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone has also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of the compound with higher yields and purity, facilitating further pharmacological evaluation. Notably, a recent study published in the Journal of Medicinal Chemistry detailed a novel, scalable synthesis route that minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical development.
Despite these promising findings, challenges remain in the development of 4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's diverse pharmacological profile and structural versatility make it a compelling candidate for future drug development efforts.
In conclusion, the recent research on 4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone (CAS: 953894-31-0) underscores its potential as a multifaceted therapeutic agent. Continued investigation into its mechanisms of action, optimization of its pharmacological properties, and exploration of its clinical applications will be critical in realizing its full therapeutic potential. This compound represents a promising avenue for innovation in the chemical biology and pharmaceutical fields.
953894-31-0 (4-3-(Aminomethyl)-2-pyridinyl-2-piperazinone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)